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Compound of Interest

Compound Name: 4-(2-Bromoethyl)oxepine

Cat. No.: B15409360 Get Quote

Disclaimer: Information regarding the specific chemical compound "4-(2-Bromoethyl)oxepine"

is not readily available in the public domain. This guide therefore focuses on the isomeric

compound, 2-(2-Bromoethyl)oxepine (CAS Number: 832110-93-7), for which limited data has

been found. The information provided should be considered in this context.

This technical guide provides a summary of the available chemical properties for 2-(2-

Bromoethyl)oxepine and outlines a general synthetic methodology for substituted oxepines that

could be adapted for its preparation. This document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Chemical Properties of 2-(2-Bromoethyl)oxepine
Due to the limited availability of experimental data, the following table summarizes the key

computed chemical properties for 2-(2-Bromoethyl)oxepine. It is important to note that

experimentally determined values for properties such as boiling and melting points are not

currently available in the cited sources.
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Property Value Source

CAS Number 832110-93-7 [1]

Molecular Formula C₈H₉BrO [1]

Molecular Weight 201.06 g/mol [1]

Exact Mass 199.98400 Da [1]

Polar Surface Area (PSA) 9.23 Å² [1]

LogP (calculated) 2.75540 [1]

Potential Synthesis of Substituted Oxepines: An
Experimental Approach
A common and established method for the synthesis of the oxepine ring system involves the

ring expansion of a corresponding 1,4-cyclohexadiene derivative. This process typically

involves a three-step sequence: epoxidation, bromination, and subsequent

dehydrohalogenation. The electronic nature of substituents on the starting cyclohexadiene can

influence the position of substitution on the resulting oxepine ring.

General Experimental Protocol:

Epoxidation of 1,4-Cyclohexadiene: The starting 1,4-cyclohexadiene derivative is dissolved

in a suitable aprotic solvent, such as dichloromethane or chloroform. An epoxidizing agent,

for example, meta-chloroperoxybenzoic acid (m-CPBA), is added portion-wise at a controlled

temperature, typically 0 °C to room temperature. The reaction progress is monitored by thin-

layer chromatography (TLC). Upon completion, the reaction mixture is washed with a

reducing agent solution (e.g., sodium sulfite) and a mild base (e.g., sodium bicarbonate) to

remove excess peroxyacid and acidic byproducts, respectively. The organic layer is then

dried and the solvent removed under reduced pressure to yield the epoxide.

Bromination of the Epoxide: The crude epoxide is dissolved in a solvent like carbon

tetrachloride. N-Bromosuccinimide (NBS) is added, along with a radical initiator such as

benzoyl peroxide or AIBN. The mixture is heated to reflux and irradiated with a light source to

facilitate the bromination. The reaction is monitored by TLC. After completion, the mixture is
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cooled, filtered to remove succinimide, and the solvent is evaporated to yield the dibromo-

epoxide derivative.

Dehydrohalogenation to form the Oxepine Ring: The resulting dibromo-epoxide is dissolved

in a suitable solvent and treated with a strong base to induce dehydrohalogenation and

subsequent ring expansion to the oxepine. The choice of base and reaction conditions can

be critical and may require optimization. Upon completion of the reaction, the mixture is

worked up by extraction and purified by column chromatography to isolate the desired

substituted oxepine.

Biological and Pharmacological Context
The oxepine scaffold is a recurring motif in a variety of natural products and has garnered

significant interest in medicinal chemistry. Derivatives of oxepine have been reported to exhibit

a broad range of biological activities. While no specific biological data for 2-(2-

Bromoethyl)oxepine has been found, the general class of oxepines has been investigated for

various therapeutic applications.

Experimental Workflow Diagram
The following diagram illustrates the general synthetic pathway for the preparation of

substituted oxepines from 1,4-cyclohexadiene derivatives.
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General Synthesis of Substituted Oxepines

Step 1: Epoxidation

Step 2: Bromination

Step 3: Dehydrohalogenation

1,4-Cyclohexadiene Derivative Cyclohexene Epoxide
Epoxidation

m-CPBA in CH2Cl2

Dibromo-epoxide

Radical Bromination

NBS, AIBN in CCl4

Substituted Oxepine Ring Expansion

Strong Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15409360#4-2-bromoethyl-oxepine-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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